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Compound of Interest

Compound Name: AF 555 NHS ester

Cat. No.: B12368062

For researchers, scientists, and drug development professionals, the safe and effective
handling of chemical reagents is paramount to both personal safety and experimental integrity.
This guide provides crucial, immediate safety and logistical information for working with AF 555
NHS ester, a bright, orange-red fluorescent probe commonly used for labeling primary amines
in proteins and other molecules.[1] Adherence to these procedures is critical for ensuring a safe
laboratory environment and reliable experimental outcomes.

Personal Protective Equipment (PPE): Your First
Line of Defense

When handling AF 555 NHS ester, a comprehensive suite of personal protective equipment is
mandatory to prevent exposure through inhalation, ingestion, or contact with skin and eyes.[2]
The toxicological properties of similar compounds necessitate a cautious approach.[3]
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PPE Category

Recommended Equipment

Rationale

Eye and Face Protection

Chemical safety goggles or a
face shield.[3]

To prevent eye irritation or
damage from dust particles or
splashes.[3][4]

Hand Protection

Compatible chemical-resistant
gloves (e.g., nitrile or latex). It
is advisable to wear two pairs
of powder-free gloves.[2][5]

To prevent skin contact, which
may cause irritation or be
harmful if absorbed.[2][3]
Gloves should be changed
regularly or immediately if

contaminated.[2]

Body Protection

A lab coat or other protective
clothing. A disposable, low-
permeability gown with a solid
front, long sleeves, and tight-

fitting cuffs is recommended.[2]

[3]

To prevent contamination of
personal clothing and protect

against splashes.[2][3]

Respiratory Protection

A NIOSH/MSHA-approved
respirator (e.g., N95 or N100)
is required when working with
the solid form to avoid inhaling
dust, which can irritate mucous
membranes and the upper
respiratory tract.[2][3] Work
should be conducted in a well-
ventilated area or under a
chemical fume hood.[2][3]

Operational Plans: Handling, Storage, and Disposal

Proper handling and storage are critical to maintain the stability and reactivity of AF 555 NHS

ester and to ensure a safe laboratory environment.[3]

Handling:

» Avoid all personal contact, including inhalation of dust or aerosols.[3][6]
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Work in a well-ventilated area, preferably within a chemical fume hood, to minimize
inhalation exposure.[2]

Ensure an eyewash station and safety shower are readily accessible.[2]
Wash hands thoroughly after handling.[3]
Do not eat, drink, or smoke when using this product.[4]

The NHS-ester moiety is susceptible to hydrolysis and loses reactivity in the presence of
water. Therefore, it is crucial to use anhydrous, amine-free organic solvents like dimethyl
sulfoxide (DMSO) or dimethylformamide (DMF) for reconstitution.[2][7]

Storage:

o Upon receipt, AF 555 NHS ester should be stored at < -15°C, desiccated, and protected
from light.[8][9]

Before use, allow the vial to equilibrate to room temperature to prevent moisture
condensation.[2]

Reconstituted DMSO stock solutions can be stored at < -15°C for up to two weeks, protected
from light and moisture.[8][10] Avoid repeated freeze-thaw cycles.[10] For longer-term
storage, it is recommended to aliquot the solution into single-use portions.[11][12]

Disposal:

» Dispose of contents and container to an authorized hazardous or special waste collection
point in accordance with local regulations.[6]

o Contaminated materials and containers should be treated as hazardous waste.

e Prevent product from entering drains, surface water, or the sanitary sewer system.[4]

Experimental Protocol: Labeling of Proteins with AF
555 NHS Ester
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This protocol provides a general procedure for conjugating AF 555 NHS ester to a protein,
such as an antibody.

Materials:

AF 555 NHS Ester

Protein to be labeled (in an amine-free buffer like PBS)

Anhydrous DMSO

1 M Sodium Bicarbonate buffer (pH 8.3-9.0)

Desalting column (e.g., Sephadex G-25)

Phosphate-buffered saline (PBS), pH 7.2-7.4
Procedure:
e Prepare the Protein Solution:

o Ensure the protein solution is free of amine-containing substances like Tris or glycine.[7]
[13] If necessary, dialyze the protein against PBS.[7][13]

o Adjust the protein concentration to 2-10 mg/mL in PBS.[10]

o For each 1 mL of protein solution, add 0.1 mL of 1 M sodium bicarbonate buffer to raise
the pH to 8.3-8.5, which is optimal for the conjugation reaction.[7][12]

e Prepare the Dye Stock Solution:
o Allow the vial of AF 555 NHS ester to warm to room temperature.

o Immediately before use, dissolve the required amount of AF 555 NHS ester in anhydrous
DMSO to a concentration of 10 mg/mL.[7][10] Mix well by vortexing.

e Conjugation Reaction:
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o While stirring, add the calculated amount of the dye stock solution to the protein solution.
The optimal molar ratio of dye to protein will need to be determined empirically but a
starting point is often a 5- to 10-fold molar excess of the dye.[11]

o Incubate the reaction for 1 hour at room temperature, protected from light.

 Purification of the Conjugate:

[¢]

Prepare a desalting column according to the manufacturer's instructions.[8]

[e]

Equilibrate the column with PBS.[8]

o

Apply the reaction mixture to the column to separate the labeled protein from the
unreacted dye.[8]

o

Elute the protein-dye conjugate with PBS and collect the colored fractions.[8]
e Characterization and Storage:

o Determine the degree of labeling by measuring the absorbance of the conjugate at 280
nm (for the protein) and ~555 nm (for the AF 555 dye).[10]

o Store the purified conjugate at 4°C, protected from light. For long-term storage, add a
carrier protein like BSA (0.1%), aliquot, and store at < -60°C.[8]

Workflow for Safe Handling of AF 555 NHS Ester
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Caption: Workflow for the safe handling of AF 555 NHS ester from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Handling of AF 555 NHS Ester]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12368062#personal-protective-equipment-for-
handling-af-555-nhs-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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